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Compound of Interest

Compound Name: 1-Chloro-1-butene

Cat. No.: B1623148 Get Quote

This guide provides essential fire safety information and emergency procedures for

researchers, scientists, and drug development professionals working with 1-Chloro-1-butene.

Please familiarize yourself with this information before conducting any experiments.

Quantitative Fire Safety Data
The following table summarizes the known fire safety-related properties of 1-Chloro-1-butene
and related compounds for reference. Note that specific quantitative data for 1-Chloro-1-
butene is not always available, and data for similar compounds is provided for estimation

purposes.
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Property Value Notes and Citations

Chemical Formula C₄H₇Cl [1]

Molecular Weight 90.55 g/mol [1][2]

Physical State Liquid

Boiling Point 68-70 °C (154-158 °F) [3][1]

Flash Point

Data not available for 1-

Chloro-1-butene. For

reference, the parent

compound, 1-Butene, has a

flash point of -80 °C (-112 °F).

It is expected that 1-Chloro-1-

butene is a highly flammable

liquid.

Autoignition Temperature Data not available

Lower Explosion Limit (LEL)

Data not available for 1-

Chloro-1-butene. For

reference, 1-chlorobutane has

an LEL of 1.8%. The parent

compound, 1-Butene, has an

LEL of 1.6%.[4]

Upper Explosion Limit (UEL)

Data not available for 1-

Chloro-1-butene. For

reference, the parent

compound, 1-Butene, has a

UEL of 9.3%.[4]

Vapor Density Heavier than air
Vapors can travel to a source

of ignition and flash back.

Water Solubility Insoluble
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Suitable Extinguishing Media
For fires involving 1-Chloro-1-butene, the following extinguishing agents are recommended:

Dry Chemical Powder: Effective for flammable liquid fires.

Carbon Dioxide (CO₂): Displaces oxygen and is suitable for fires in enclosed spaces and on

electronic equipment, minimizing contamination.

Alcohol-Resistant Foam: Creates a barrier to suppress vapors and cool the fuel.

Dry Sand: Can be used to smother very small fires.

Unsuitable Extinguishing Media:

Water: Do not use a direct stream of water, as it can spread the flammable liquid and enlarge

the fire. Water spray may be used to cool nearby containers.

Experimental Protocol: Responding to a 1-Chloro-1-
butene Fire
This protocol outlines the immediate steps to take in the event of a fire involving 1-Chloro-1-
butene in a laboratory setting.

1. Immediate Actions (First 5-10 seconds):

If your clothing is on fire, STOP, DROP, and ROLL. If a safety shower is immediately

accessible, use it.

Alert all personnel in the immediate vicinity by shouting "FIRE!"

2. Assess the Fire:

Small, Contained Fire (e.g., in a beaker):

If you are trained and it is safe to do so, attempt to extinguish it.
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Use a fire extinguisher (Class B rated) or cover the opening of the container with a non-

flammable lid or watch glass to smother the flames.

Large or Spreading Fire:

DO NOT ATTEMPT TO FIGHT THE FIRE.

Your priority is to ensure the safety of yourself and others.

3. Evacuation and Emergency Notification:

Immediately activate the nearest fire alarm pull station.

Evacuate the laboratory, closing all doors behind you to contain the fire.

Proceed to the designated emergency assembly point.

From a safe location, call emergency services (e.g., 911) and provide the following

information:

Your name and location.

The exact location of the fire.

The nature of the fire (chemical fire involving 1-Chloro-1-butene).

Any known injuries.

4. Post-Fire Procedures:

Do not re-enter the laboratory until it has been declared safe by emergency personnel.

Report the incident to your supervisor and the appropriate environmental health and safety

department.

Provide as much detail as possible about the events leading to the fire for the incident

investigation.
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Troubleshooting and FAQs
Q1: What are the primary fire hazards associated with 1-Chloro-1-butene?

A1: 1-Chloro-1-butene is a highly flammable liquid. Its primary fire hazards are:

Low Flash Point (estimated): It can ignite at low temperatures.

Vapor Accumulation: Its vapors are heavier than air and can accumulate in low-lying areas,

traveling to a distant ignition source and flashing back.

Explosive Mixtures: Vapors can form explosive mixtures with air within its flammable limits.

Q2: I have a very small fire in a flask containing 1-Chloro-1-butene. What should I do?

A2: For a small, contained fire, if you feel confident and have been trained, you can attempt to

extinguish it by smothering. Place a lid, watch glass, or another non-flammable object over the

opening of the flask to cut off the oxygen supply.[5] If the fire does not go out immediately, or if

it begins to spread, evacuate and activate the fire alarm.

Q3: Can I use a CO₂ fire extinguisher on a 1-Chloro-1-butene fire?

A3: Yes, a CO₂ extinguisher is an appropriate choice, especially for fires in and around

sensitive equipment, as it does not leave a residue.[6] Remember to aim the nozzle at the base

of the fire.

Q4: What personal protective equipment (PPE) should I be wearing when working with 1-
Chloro-1-butene to minimize fire risk?

A4: Always wear appropriate PPE, including:

Flame-resistant lab coat.

Splash-proof safety goggles.

Chemical-resistant gloves.

Closed-toe shoes.
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Q5: How can I prevent a fire when heating 1-Chloro-1-butene?

A5: Never use an open flame to heat 1-Chloro-1-butene. Use a controlled heating source such

as a heating mantle, water bath, or oil bath in a well-ventilated fume hood. Ensure that all

electrical equipment is properly grounded and in good working condition to prevent sparks.

Q6: What should I do if I spill 1-Chloro-1-butene?

A6: In the event of a spill, immediately alert others in the area. If the spill is small, and you are

trained to handle it, use a chemical spill kit with an absorbent material that is non-combustible.

For large spills, or if there is any risk of ignition, evacuate the area and call for emergency

assistance.[7]

Visual Workflow for Fire Emergency
The following diagram illustrates the decision-making process in the event of a fire involving 1-
Chloro-1-butene.
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Caption: Workflow for 1-Chloro-1-butene Fire Emergency Response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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